5-(aminomethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol hydrochloride

• IUPAC Name: 3-(aminomethyl)-4-ethyl-1H-1,2,4-triazole-5-thione;hydrochloride
• InChI: InChI=1S/C5H10N4S.ClH/c1-2-9-4(3-6)7-8-5(9)10;/h2-3,6H2,1H3,(H,8,10);1H
• InChI Key: HQMJYSZKFVENTC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CN.Cl
• Molecular Formula: C5H11ClN4S
• Molecular Weight: 194.69 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and stability. It may also include studying the compound’s reactivity with other substances.

Scientific Research Applications

Crystal Structure and Properties

The crystal structure, spectroscopic, electronic, luminescent, and nonlinear optical properties of a similar compound, 4-Amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione, were investigated. This compound, closely related to the one , has been analyzed for its photophysical properties through spectroscopy and theoretical calculations. Its nonlinear optical properties were found to be significant, suggesting potential application in the field of material science (Nadeem et al., 2017).

Antimicrobial Activities

Another related compound, 4-amino-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol, was synthesized and showed promising antimicrobial activities. This suggests the potential of similar triazole derivatives, like the one , in developing new antimicrobial agents (Bayrak et al., 2009).

Corrosion Inhibition

3-amino-1,2,4-triazole-5-thiol, another similar compound, demonstrated effective corrosion inhibition for carbon steel in acidic medium. This indicates that triazole derivatives could be useful in corrosion protection applications (Mert et al., 2011).

Electrochemical Studies

4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, a compound related to the one , has been studied as a corrosion inhibitor for copper in saline environments. Such studies highlight the potential of triazole derivatives in protecting metals against corrosion, particularly in marine and industrial environments (Chauhan et al., 2019).

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves studying how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes determining appropriate handling and disposal procedures.